Cas no 61997-76-0 (2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]-)
61997-76-0 structure
Product Name:2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]-
CAS No:61997-76-0
MF:C15H19NO
MW:229.317464113235
CID:461228
PubChem ID:698518
Update Time:2025-04-19
2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]-
- 5,5-dimethyl-3-(2-methylanilino)cyclohex-2-en-1-one
- SMR000115978
- 5,5-dimethyl-3-[(2-methylphenyl)amino]-2-cyclohexen-1-one
- AB00084219-01
- 5,5-dimethyl-3-[(2-methylphenyl)amino]cyclohex-2-en-1-one
- SR-01000479703-1
- DTXSID90351371
- CHEMBL3212584
- 5,5-Dimethyl-3-o-tolylamino-cyclohex-2-enone
- 5,5-Dimethyl-3-(o-tolylamino)cyclohex-2-en-1-one
- MLS000525504
- AKOS000610532
- 61997-76-0
- HMS2451C05
- ST024316
- Cambridge id 5404794
- SR-01000479703
-
- Inchi: 1S/C15H19NO/c1-11-6-4-5-7-14(11)16-12-8-13(17)10-15(2,3)9-12/h4-8,16H,9-10H2,1-3H3
- InChI Key: SOPAHYKHHSLSLX-UHFFFAOYSA-N
- SMILES: O=C1C=C(CC(C)(C)C1)NC1C=CC=CC=1C
Computed Properties
- Exact Mass: 229.14677
- Monoisotopic Mass: 229.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Cyclohexen-1-one, 5,5-dimethyl-3-[(2-methylphenyl)amino]- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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